Cas no 625401-77-6 (1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one)
625401-77-6 structure
Product Name:1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one
CAS No:625401-77-6
MF:C5H5Cl2N3O
MW:194.018698453903
MDL:MFCD03061431
CID:956837
PubChem ID:4331905
Update Time:2025-04-19
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one
- 1-(3,5-dichloro-1,2,4-triazol-1-yl)propan-2-one
- 1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)acetone(SALTDATA: FREE)
- BB_SC-8878
- DTXSID80402023
- GHHPTRPUNZLOGZ-UHFFFAOYSA-N
- SCHEMBL9969944
- DB-190357
- CHEMBRDG-BB 6661142
- 2-Propanone, 1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)-
- STK112479
- 1-(3,5-DICHLORO-1H-1,2,4-TRIAZOL-1-YL)ACETONE
- CS-0319701
- MFCD03061431
- AKOS003366369
- 625401-77-6
-
- MDL： MFCD03061431
- Inchi： 1S/C5H5Cl2N3O/c1-3(11)2-10-5(7)8-4(6)9-10/h2H2,1H3
- InChI Key： GHHPTRPUNZLOGZ-UHFFFAOYSA-N
- SMILES： ClC1=NC(=NN1CC(C)=O)Cl
Computed Properties
- Exact Mass: 192.98100
- Monoisotopic Mass: 192.9809672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 47.8Ų
Experimental Properties
- PSA: 47.78000
- LogP: 1.17390
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB221098-250 mg |
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)acetone; 95% |
625401-77-6 | 250 mg |
€204.20 | 2023-07-20 | ||
| TRC | D482398-10mg |
1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)propan-2-one |
625401-77-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D482398-50mg |
1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)propan-2-one |
625401-77-6 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | D482398-100mg |
1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)propan-2-one |
625401-77-6 | 100mg |
$ 230.00 | 2022-06-05 | ||
| abcr | AB221098-250mg |
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)acetone, 95%; . |
625401-77-6 | 95% | 250mg |
€204.20 | 2025-02-13 | |
| A2B Chem LLC | AG68655-250mg |
1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)acetone |
625401-77-6 | 95% | 250mg |
$115.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390371-250mg |
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one |
625401-77-6 | 98% | 250mg |
￥1296.00 | 2024-05-06 |
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Related Literature
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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